N-(2-fluoro-4-methylphenyl)-2-(1-oxophthalazin-2-yl)acetamide

• IUPAC Name: N-(2-fluoro-4-methylphenyl)-2-(1-oxophthalazin-2-yl)acetamide
• InChI: InChI=1S/C17H14FN3O2/c1-11-6-7-15(14(18)8-11)20-16(22)10-21-17(23)13-5-3-2-4-12(13)9-19-21/h2-9H,10H2,1H3,(H,20,22)
• InChI Key: LSRORICBPVJADH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CN2C(=O)C3=CC=CC=C3C=N2)F
• Molecular Formula: C17H14FN3O2
• Molecular Weight: 311.31 g/mol

Description

N-(2-fluoro-4-methylphenyl)-2-(1-oxophthalazin-2-yl)acetamide, also known as FMPA, is a compound that has gained attention in recent years due to its potential applications in scientific research. FMPA is a derivative of phthalazine and has been shown to possess unique properties that make it useful for a variety of applications.

Scientific Research Applications

N-(2-fluoro-4-methylphenyl)-2-(1-oxophthalazin-2-yl)acetamide has been shown to have a wide range of applications in scientific research. One of the most promising applications is in the field of cancer research. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to sensitize cancer cells to chemotherapy drugs, making them more effective.
This compound has also been shown to have anti-inflammatory properties. It has been used to reduce inflammation in animal models of arthritis and colitis. This compound has also been shown to have neuroprotective properties, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The mechanism of action of N-(2-fluoro-4-methylphenyl)-2-(1-oxophthalazin-2-yl)acetamide is not fully understood. It is thought to work by inhibiting the activity of enzymes involved in cell growth and inflammation. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes involved in cell growth and inflammation, including cyclooxygenase-2 (COX-2) and phospholipase A2 (PLA2). This compound has also been shown to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-fluoro-4-methylphenyl)-2-(1-oxophthalazin-2-yl)acetamide is its versatility. It has been shown to be effective in a variety of scientific research applications, including cancer research, inflammation research, and neuroprotection research. This compound is also relatively easy to synthesize, making it readily available for use in lab experiments.
One limitation of this compound is its potential toxicity. While this compound has been shown to be safe in animal models, its long-term effects on humans are not yet known. Additionally, this compound may not be effective in all types of cancer cells, making it less useful in certain research applications.

Future Directions

There are several future directions for N-(2-fluoro-4-methylphenyl)-2-(1-oxophthalazin-2-yl)acetamide research. One area of interest is in the development of this compound analogs with improved efficacy and reduced toxicity. Another area of interest is in the use of this compound in combination with other drugs to enhance their effectiveness. Additionally, this compound may have applications in other areas of scientific research, such as infectious disease and cardiovascular disease research.
In conclusion, this compound is a compound with a wide range of potential applications in scientific research. Its unique properties make it useful for a variety of research applications, including cancer research, inflammation research, and neuroprotection research. While there are limitations to its use, this compound has the potential to make a significant impact in the field of scientific research.

Synthesis Methods

The synthesis of N-(2-fluoro-4-methylphenyl)-2-(1-oxophthalazin-2-yl)acetamide involves the reaction of 2-(1-oxophthalazin-2-yl)acetic acid with 2-fluoro-4-methylaniline in the presence of a coupling reagent. The reaction yields this compound as a white solid with a high degree of purity. The synthesis method has been optimized to produce this compound in large quantities and with high efficiency.